Cas no 1448077-85-7 (4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine)

• Product Name: 4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine
• CAS No: 1448077-85-7
• MF: C₁₆H₁₆FNO₃S₂
• MW: 353.431545257568
• CID: 6175070
• PubChem ID: 71808787
• Update Time: 2025-11-06

4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine
• 1448077-85-7
• [4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-thiophen-3-ylmethanone
• AKOS024563669
• F6441-2713
• (4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)(thiophen-3-yl)methanone

• Inchi： 1S/C16H16FNO3S2/c17-13-1-3-14(4-2-13)23(20,21)15-5-8-18(9-6-15)16(19)12-7-10-22-11-12/h1-4,7,10-11,15H,5-6,8-9H2
• InChI Key： MOZNOKCNQFUEEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCN(C(C2=CSC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 353.05556388g/mol
• Monoisotopic Mass: 353.05556388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.1Ų

Additional information on 4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine

4-(4-Fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine: A Comprehensive Overview

The compound CAS No. 1448077-85-7, also known as 4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, a sulfonyl group attached to a fluorobenzene moiety, and a thiophene ring connected via a carbonyl group. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The sulfonyl group, in particular, is known to enhance the bioavailability and stability of drugs, making this compound a promising candidate for drug delivery systems. Additionally, the presence of the thiophene ring introduces aromaticity and potential electronic interactions, which can be exploited in designing novel pharmaceutical agents. Researchers have also explored the use of this compound in synthesizing advanced materials, such as organic semiconductors and optoelectronic devices.

The synthesis of 4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis are readily available, making the process cost-effective and scalable. The reaction conditions are optimized to ensure high yield and purity, which are critical for its application in sensitive fields like pharmacology.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. By employing density functional theory (DFT), scientists have gained insights into its electronic structure, which has implications for its use in nonlinear optical materials and photovoltaic applications. Furthermore, molecular dynamics simulations have revealed its conformational flexibility, which is crucial for understanding its interactions with biological systems.

The application of CAS No. 1448077-85-7 extends beyond traditional chemical synthesis. It has been utilized as an intermediate in the production of bioactive compounds, particularly those targeting enzyme inhibition. For instance, studies have shown that derivatives of this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

In conclusion, 4-(4-fluorobenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent research findings, underscores its significance as a valuable tool in modern chemistry and pharmacology.